5-Bromo-2-[(3,3-difluoropyrrolidin-1-yl)methyl]pyridine
Overview
Description
5-Bromo-2-[(3,3-difluoropyrrolidin-1-yl)methyl]pyridine is a useful research compound. Its molecular formula is C10H11BrF2N2 and its molecular weight is 277.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalytic Applications and Pyridine Derivatives
Pyridine derivatives, including compounds similar to 5-Bromo-2-(3,3-difluoropyrrolidin-1-ylmethyl)-pyridine, play a crucial role in various fields, ranging from medicinal chemistry to material science. Pyrrolidine, a core structural motif in the chemical of interest, is widely utilized in drug discovery due to its versatility and the ability to enhance bioactive molecule selectivity. This five-membered ring structure contributes significantly to stereochemistry and three-dimensional molecular coverage, which is critical in the design of new compounds with specific biological profiles (Li Petri et al., 2021).
Pyridine scaffolds are instrumental in the development of new pharmaceuticals and agrochemicals. These compounds are recognized for their antibacterial, antifungal, anticancer, and antioxidant properties. Additionally, pyridine derivatives serve as effective chemosensors for detecting various ions and species, highlighting their importance in analytical chemistry and environmental monitoring (Abu-Taweel et al., 2022).
Role in Synthetic Chemistry
The compound is likely involved in synthetic pathways due to its structural uniqueness. Its bromo and difluoropyrrolidinyl groups suggest potential reactivity conducive to novel catalytic processes or as a precursor in organic synthesis. Research on pyridine and pyrrolidine derivatives has led to innovative synthetic routes, enhancing the development of complex molecules. Such compounds often serve as key intermediates in synthesizing bioactive molecules, highlighting their role in advancing pharmaceutical research and drug design (Gmeiner, 2020).
Mechanism of Action
Target of Action
It is often used in scientific research and as a synthetic intermediate , suggesting that it may interact with a variety of molecular targets.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-Bromo-2-(3,3-difluoropyrrolidin-1-ylmethyl)-pyridine .
Properties
IUPAC Name |
5-bromo-2-[(3,3-difluoropyrrolidin-1-yl)methyl]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrF2N2/c11-8-1-2-9(14-5-8)6-15-4-3-10(12,13)7-15/h1-2,5H,3-4,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFLPBSCNAWTYSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1(F)F)CC2=NC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrF2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.